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Compound of Interest

Compound Name: Terbium(III) nitrate hexahydrate

Cat. No.: B086333 Get Quote

An In-depth Technical Guide to Terbium(III) Nitrate Hexahydrate for Researchers and Drug

Development Professionals

CAS Number: 13451-19-9
This guide provides a comprehensive overview of Terbium(III) nitrate hexahydrate, a versatile

lanthanide salt with significant applications in research and drug development. Its unique

luminescent properties make it an invaluable tool in various analytical and imaging techniques.

Physicochemical and Safety Data
Terbium(III) nitrate hexahydrate is a white crystalline solid.[1][2] It is highly soluble in water

and is an oxidizing agent.[1] Due to its oxidizing nature, it may intensify fires and can form

flammable mixtures when combined with hydrocarbons.[1][3]

Table 1: Physicochemical Properties of Terbium(III) Nitrate Hexahydrate
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Property Value Reference(s)

CAS Number 13451-19-9 [4]

Molecular Formula Tb(NO₃)₃·6H₂O [4]

Molecular Weight 453.03 g/mol [4]

Appearance White crystals and lumps [1][5]

Purity ≥99% [4]

Luminescence
Exhibits characteristic green

luminescence
[6]

Major Emission Peak
545 nm (corresponding to the

⁵D₄–⁷F₅ transition)
[7]

Table 2: Safety Information for Terbium(III) Nitrate Hexahydrate

Hazard Statement Code Reference(s)

May intensify fire; oxidizer H272 [2]

Causes skin irritation H315 [2]

Causes serious eye irritation H319 [2]

May cause respiratory irritation H335 [2]

Applications in Research and Drug Development
The unique photoluminescent properties of terbium(III) ions, characterized by a large Stokes

shift, long luminescence lifetime, and sharp emission bands, make Terbium(III) nitrate
hexahydrate a valuable precursor and reagent in several advanced applications.

Luminescent Probes and Sensors: Terbium complexes are widely used to develop highly

sensitive luminescent probes for detecting various analytes.[8] For instance, a novel sensor

utilizing a protein that specifically binds to rare earth elements has been developed to detect

terbium in environmental samples.[9] This technology leverages the sensitization of terbium's
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luminescence by tryptophan, where light absorbed by the amino acid is transferred to the

terbium ion, which then emits its characteristic green light.[9]

Cellular Imaging: Terbium(III)-doped nanoparticles are employed as contrast agents in

cellular imaging.[5][10] For example, silica nanoparticles doped with terbium(III) complexes

have been successfully used for imaging cancer cells.[10]

Drug Discovery and High-Throughput Screening: The long luminescence lifetime of

terbium(III) allows for time-resolved fluorescence assays, which are instrumental in drug

discovery for minimizing background fluorescence from biological samples.[11] These

assays have been designed for monitoring enzyme activity, such as for cyclin-dependent

kinase 5 (CDK5), and for DNA hybridization assays.[11][12]

Precursor for Nanomaterials: Terbium(III) nitrate hexahydrate serves as a precursor for

synthesizing various nanomaterials, including metal-organic frameworks (MOFs) with

luminescent properties for photocatalysis and sensor applications.[5] It is also used in the

synthesis of terbium-doped nanoparticles and other lanthanide-based nanocrystals for

biomedical applications.[13][14]

Experimental Protocols
General Protocol for a Terbium(III) Luminescence-Based
Esterase Activity Assay
This protocol is adapted from a method for a continuous assay of esterase activity based on

the sensitization of Tb³⁺ luminescence.[15]

Preparation of Assay Buffer: Prepare a 2x assay buffer consisting of 10 mM HEPES–NaOH

buffer (pH 7.4), 8 mM TbCl₃, 700 μM TOPO (tri-n-octylphosphine oxide), and 0.2% w/v Triton

X-100. Note: Terbium(III) nitrate hexahydrate can be used as the terbium source, ensuring

the final concentration of Tb³⁺ is 4 mM in the final reaction mixture.

Sample Preparation: For analyzing unpurified esterases from cell lysates, resuspend the cell

pellet in water to a concentration 10 times the original culture volume.

Reaction Mixture: In a suitable microplate, combine 45 μL of the cell suspension, 5 μL of the

ester substrate, and 50 μL of the 2x assay buffer.
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Blank and Calibration: Prepare a blank solution containing the cell suspension, water instead

of the substrate, and the assay buffer. A calibration curve can be prepared using known

concentrations of the expected carboxylate product.

Measurement: Immediately measure the luminescence using a fluorometer. The excitation

wavelength will depend on the sensitizer used (the carboxylate product of the esterase

reaction), and the emission should be monitored at the characteristic peak of terbium at 545

nm.

Synthesis of Ytterbium Hydroxide Nanocrystals
(Adaptable for Terbium)
This protocol for the synthesis of Yb(OH)₃ nanocrystals can be adapted for the synthesis of

Tb(OH)₃ nanocrystals by substituting the ytterbium precursor with Terbium(III) nitrate
hexahydrate.[14]

Precursor Solution: Prepare a 0.1 M solution of Terbium(III) nitrate hexahydrate in

oleylamine.

Hydrothermal Synthesis: Transfer the solution to a Teflon-lined stainless-steel autoclave.

Seal the autoclave and heat it to 180 °C for 12 hours.

Cooling and Washing: After the reaction, allow the autoclave to cool to room temperature.

Collect the nanocrystals by centrifugation and wash them multiple times with an

ethanol/hexane mixture to remove excess oleylamine and unreacted precursors.

Drying and Characterization: Dry the resulting nanocrystals under vacuum. The morphology

and size of the nanocrystals can be characterized using techniques such as Transmission

Electron Microscopy (TEM).

Signaling Pathways and Experimental Workflows
Workflow for a Homogeneous Time-Resolved
Fluorescence (HTRF) Assay
This diagram illustrates a generalized workflow for a competitive HTRF assay, a common

application for lanthanide-based probes in drug discovery.
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Assay Preparation
Detection Data Analysis

Assay Components:
- Target Protein

- Terbium-labeled Probe
- Fluorescent Acceptor

- Test Compound

Dispense into
Microplate

Incubate to Reach
Equilibrium

Excite Terbium Donor
(e.g., at 340 nm)

Förster Resonance
Energy Transfer (FRET)

Measure Emission:
- Donor (Terbium at ~545 nm)
- Acceptor (e.g., at 665 nm)

Calculate Emission
Ratio (Acceptor/Donor)

Generate Dose-Response
Curve

Determine IC50 of
Test Compound

Click to download full resolution via product page

Caption: Workflow of a competitive HTRF assay using a terbium-based donor.

Logical Relationship in a Protein-Based Terbium Sensor
This diagram illustrates the principle behind a protein-based sensor for terbium detection.
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Caption: Principle of a protein-based luminescent sensor for terbium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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